Artificial hydrogenases: assembly of an H-cluster analogue within a functionalised poly(pyrrole) matrix†‡

Chemical Communications Pub Date: 2010-10-05 DOI: 10.1039/C0CC02962A

Abstract

We show that a redox active {Fe4S4}2+cubane assembly covalently bound within a cysteinyl–alkylammonium functionalised polypyrrole can be modified with a diiron dithiolate carbonyl unit to give an artificial hydrogenase H-cluster framework confined within the polymer matrix.

Graphical abstract: Artificial hydrogenases: assembly of an H-cluster analogue within a functionalised poly(pyrrole) matrix
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